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Compound of Interest

Compound Name: Azide-PEG5-Tos

Cat. No.: B605798 Get Quote

Introduction

Proteolysis Targeting Chimeras (PROTACs) are a revolutionary class of therapeutic molecules

that co-opt the body's own cellular machinery to eliminate disease-causing proteins.[1][2][3]

These heterobifunctional molecules consist of three key components: a ligand that binds to the

target Protein of Interest (POI), a second ligand that recruits an E3 ubiquitin ligase, and a

chemical linker that connects the two.[4][5][6] The linker is not merely a spacer; its composition

and length are critical determinants of a PROTAC's efficacy, influencing the formation of a

stable and productive ternary complex (POI-PROTAC-E3 ligase), as well as the molecule's

physicochemical properties like solubility and cell permeability.[7][8]

Among the various linker types, polyethylene glycol (PEG) chains are frequently employed due

to their hydrophilicity, biocompatibility, and tunable length.[2][4][9] Azide-PEG5-Tos is a

bifunctional PEG linker that offers distinct advantages for the modular and efficient synthesis of

PROTACs. This linker features a five-unit PEG chain, an azide (N3) group on one end, and a

tosylate (Tos) group on the other. This configuration allows for a sequential and controlled

conjugation strategy, typically involving a nucleophilic substitution reaction at the tosylated end

and a highly efficient "click chemistry" reaction at the azide end.[10][11]
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PROTAC Mechanism of Action
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PROTAC Synthesis Workflow using Azide-PEG5-Tos

Start Materials:
- POI-NH2

- Azide-PEG5-Tos
- E3-Alkyne

Step 1: Nucleophilic Substitution
POI-NH2 + Azide-PEG5-Tos

Base (e.g., DIPEA), Solvent (e.g., DMF)

Intermediate:
POI-NH-PEG5-Azide

Purification
(e.g., HPLC)

Step 2: Click Chemistry (CuAAC)
Intermediate + E3-Alkyne

CuSO4, Sodium Ascorbate
Solvent (e.g., tBuOH/H2O)

Final PROTAC:
POI-NH-PEG5-Triazole-E3

Final Purification
(e.g., Preparative HPLC)

Characterization
(LC-MS, NMR)
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Western Blot Experimental Workflow

1. Cell Culture

2. Treat Cells
- PROTAC (various conc.)
- Vehicle Control (DMSO)

3. Cell Harvest & Lysis
(RIPA buffer)

4. Protein Quantification
(BCA Assay)

5. SDS-PAGE

6. Protein Transfer
(to PVDF membrane)

7. Blocking
(e.g., 5% milk)

8. Antibody Incubation
- Primary Ab (anti-POI, anti-loading control)

- Secondary Ab (HRP-conjugated)

9. Chemiluminescent
Detection

10. Data Analysis
(Densitometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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